![molecular formula C20H19N3O2S B11116695 11-benzyl-5-(furan-2-yl)-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one](/img/structure/B11116695.png)
11-benzyl-5-(furan-2-yl)-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one
Description
11-benzyl-5-(furan-2-yl)-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one is a complex heterocyclic compound. This compound features a unique structure that includes a furan ring, a benzyl group, and a triazatricyclo framework. Such compounds are of significant interest in medicinal chemistry and materials science due to their potential biological activities and structural diversity.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 11-benzyl-5-(furan-2-yl)-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one typically involves multi-step organic synthesis. The process may start with the preparation of the furan ring, followed by the introduction of the benzyl group and the formation of the triazatricyclo framework. Common reagents used in these steps include benzyl halides, furan derivatives, and various catalysts to facilitate the cyclization reactions.
Industrial Production Methods: Industrial production of such complex compounds often involves optimizing
Properties
Molecular Formula |
C20H19N3O2S |
|---|---|
Molecular Weight |
365.5 g/mol |
IUPAC Name |
11-benzyl-5-(furan-2-yl)-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one |
InChI |
InChI=1S/C20H19N3O2S/c24-19-17-14-8-9-23(11-13-5-2-1-3-6-13)12-16(14)26-20(17)22-18(21-19)15-7-4-10-25-15/h1-7,10,18,22H,8-9,11-12H2,(H,21,24) |
InChI Key |
UKSLYZYXDRYUGK-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CC2=C1C3=C(S2)NC(NC3=O)C4=CC=CO4)CC5=CC=CC=C5 |
Origin of Product |
United States |
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